Cas no 1621467-35-3 (2-([1,1'-Biphenyl]-3-yl)-4-([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine)

• Product Name: 2-([1,1'-Biphenyl]-3-yl)-4-([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine
• CAS No: 1621467-35-3
• MF: C₂₇H₁₈ClN₃
• MW: 419.904924869537
• CID: 4611151
• PubChem ID: 117809544
• Update Time: 2024-11-06

2-([1,1'-Biphenyl]-3-yl)-4-([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-3-yl)-4-([1,1'-biphenyl]-4-yl)-6-chloro-1,3,5-triazine
• 2-Chloro-4- (3-biphenylyl) -6- (4-biphenylyl) -1,3,5-triazine
• ClC1=NC(=NC(=N1)C1=CC(=CC=C1)C1=CC=CC=C1)C1=CC=C(C=C1)C1=CC=CC=C1
• G90460
• 2-[1,1'-Biphenyl]-3-yl-4-[1,1'-biphenyl]-4-yl-6-chloro-1,3,5-triazine
• 2-{[1,1'-biphenyl]-3-yl}-4-{[1,1'-biphenyl]-4-yl}-6-chloro-1,3,5-triazine
• DB-163664
• SCHEMBL16383443
• 1621467-35-3
• CS-0100328
• 2-chloro-4-(3-phenylphenyl)-6-(4-phenylphenyl)-1,3,5-triazine

• Inchi： 1S/C27H18ClN3/c28-27-30-25(22-16-14-21(15-17-22)19-8-3-1-4-9-19)29-26(31-27)24-13-7-12-23(18-24)20-10-5-2-6-11-20/h1-18H
• InChI Key： RFUUJCRUULRAJE-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=C(C2=CC=CC(C3C=CC=CC=3)=C2)N=1

Computed Properties

• Exact Mass: 419.1189253 g/mol
• Monoisotopic Mass: 419.1189253 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 38.7
• Molecular Weight: 419.9